![molecular formula C17H12N4O4 B2599549 N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide CAS No. 946281-62-5](/img/structure/B2599549.png)
N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide is a useful research compound. Its molecular formula is C17H12N4O4 and its molecular weight is 336.307. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
Research has shown that derivatives of 1,3,4-oxadiazole, such as N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide, have been synthesized and evaluated for their anticancer properties. Specifically, compounds synthesized from similar structures have demonstrated significant activity against breast cancer cell lines, highlighting their potential as candidates for anticancer therapy (Salahuddin et al., 2014). This underscores the compound's relevance in the development of new therapeutic agents targeting various cancer types.
Anticonvulsant Activity
Further research into the structural analogs of this compound reveals their utility in anticonvulsant applications. Studies have been conducted on novel semicarbazones based 2,5-disubstituted-1,3,4-oxadiazoles, demonstrating significant anticonvulsant activities. These compounds were evaluated using various models, including the maximal electroshock seizure (MES) test, with some showing promise as potential anticonvulsant medications (H. Rajak et al., 2010).
Pharmacological Evaluation
The pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including structures akin to this compound, has been explored for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Docking studies against various targets, including epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), have been conducted. These studies indicate the compound's broad pharmacological applications and potential in drug development (M. Faheem, 2018).
Properties
IUPAC Name |
3-methoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O4/c1-23-14-9-11-5-3-2-4-10(11)8-12(14)15(22)19-17-21-20-16(24-17)13-6-7-18-25-13/h2-9H,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUCMEXWEUNZQEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NN=C(O3)C4=CC=NO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.